9-Azabicyclo[6.2.0]decan-10-one

• IUPAC Name: 9-azabicyclo[6.2.0]decan-10-one
• InChI: InChI=1S/C9H15NO/c11-9-7-5-3-1-2-4-6-8(7)10-9/h7-8H,1-6H2,(H,10,11)
• InChI Key: IRZLUTQKGLCRPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2C(CC1)C(=O)N2
• Molecular Formula: C9H15NO
• DSSTOX Substance ID: DTXSID70307715
• Molecular Weight: 153.22 g/mol
• CAS No.: 4946-36-5

Description

9-Azabicyclo[6.2.0]decan-10-one is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 194649. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enantioselective Synthesis

9-Azabicyclo[6.2.0]decan-10-one has been utilized in the enantioselective synthesis of complex molecules. Forró, Árva, and Fülöp (2001) demonstrated its use in the synthesis of anatoxin-a, a potent neurotoxin. They achieved high enantioselectivity using lipase-catalyzed asymmetric acylation, showcasing its potential in creating enantiomerically enriched compounds (Forró, Árva, & Fülöp, 2001).

Tautomerism and Synthesis of Bicyclic Amino-Alcohols

Smith, Justice, and Malpass (1994) explored the synthesis and tautomerism of 9-azabicyclo[4.2.1]nonan-1-ols and derivatives. Their research highlights the compound's ability to exist in tautomeric equilibrium, a property significant in the design of molecular systems with specific chemical properties (Smith, Justice, & Malpass, 1994).

Spasmolytic Activity Studies

Razdan et al. (1987) investigated the spasmolytic activity of analogues of 9-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one and related compounds. This study reveals the potential of this compound derivatives in medical applications, particularly in addressing muscle spasms (Razdan et al., 1987).

Conformational Studies for Drug Design

Arias, Gálvez, and Rico (1990) conducted a conformational study of 8-phenethyl-8-azabicyclo[4.3.1]decan-10α-OL. Such studies are crucial in understanding the structural aspects of azabicyclo compounds, informing the design of drugs and biologically active molecules (Arias, Gálvez, & Rico, 1990).

Antimicrobial Studies

Umamatheswari and Kabilan (2011) synthesized and tested 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one 4′-phenylthiosemicarbazones for antimicrobial activity. Their research indicates the compound's potential in developing new antimicrobial agents (Umamatheswari & Kabilan, 2011).

Peptidomimetic Synthesis

Xi, Du, Zhang, and Sun (2020) explored the synthesis of azabicyclo[4,3,0]nonanone and azabicyclo[5,3,0]decanone amino acids derivatives, important in the development of constrained dipeptide mimetics. These compounds are significant in the study of protein interactions and drug design (Xi, Du, Zhang, & Sun, 2020).

Safety and Hazards

The safety information for “9-Azabicyclo[6.2.0]decan-10-one” indicates that it has a GHS07 pictogram, with the signal word "Warning". The hazard statements are H302, H315, H319, and H335.